Cas no 874288-31-0 (3-(4-Chlorophenylcarbamoyl)phenylboronic acid)

3-(4-Chlorophenylcarbamoyl)phenylboronic acid is a boronic acid derivative featuring a chlorophenylcarbamoyl functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its boronic acid moiety enables participation in Suzuki-Miyaura cross-coupling reactions, facilitating the formation of carbon-carbon bonds in complex molecule construction. The chlorophenyl group enhances its utility in designing bioactive compounds, particularly in medicinal chemistry for targeted drug development. This compound exhibits stability under standard handling conditions and demonstrates compatibility with various reaction environments. Its structural features make it suitable for applications in materials science and as a building block for advanced chemical synthesis. Proper storage under inert conditions is recommended to maintain reactivity.
3-(4-Chlorophenylcarbamoyl)phenylboronic acid structure
874288-31-0 structure
Product Name:3-(4-Chlorophenylcarbamoyl)phenylboronic acid
CAS No:874288-31-0
MF:C13H11BClNO3
MW:275.495342493057
MDL:MFCD09475826
CID:720048
PubChem ID:44118560
Update Time:2025-05-28

3-(4-Chlorophenylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-((4-Chlorophenyl)carbamoyl)phenyl)boronic acid
    • [3-[(4-chlorophenyl)carbamoyl]phenyl]boronic acid
    • 3-(4-Chlorophenylcarbamoyl)phenylboronic acid
    • Boronic acid,B-[3-[[(4-chlorophenyl)amino]carbonyl]phenyl]-
    • AKOS015850331
    • CS-0175205
    • (3-((4-Chlorophenyl)carbamoyl)phenyl)boronicacid
    • 874288-31-0
    • {3-[(4-Chlorophenyl)carbamoyl]phenyl}boronic acid
    • DTXSID20656881
    • BS-24130
    • ZJB28831
    • H11666
    • MFCD09475826
    • 3-[(4-Chlorophenyl)carbamoyl]benzeneboronic acid
    • MDL： MFCD09475826
    • Inchi： 1S/C13H11BClNO3/c15-11-4-6-12(7-5-11)16-13(17)9-2-1-3-10(8-9)14(18)19/h1-8,18-19H,(H,16,17)
    • InChI Key： KBHSCCBYOWTUJD-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)NC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

  • Exact Mass: 275.05200
  • Monoisotopic Mass: 275.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Density: 1.38
  • Refractive Index: 1.634
  • PSA: 69.56000
  • LogP: 1.34510

3-(4-Chlorophenylcarbamoyl)phenylboronic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

3-(4-Chlorophenylcarbamoyl)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(4-Chlorophenylcarbamoyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117696-100g
(3-((4-Chlorophenyl)carbamoyl)phenyl)boronic acid
 874288-31-0 95%
100g
 $587.10 2023-08-31
Apollo Scientific
OR11437-1g
3-[(4-Chlorophenyl)carbamoyl]benzeneboronic acid
 874288-31-0 98%
1g
 £80.00 2023-09-02
Apollo Scientific
OR11437-5g
3-[(4-Chlorophenyl)carbamoyl]benzeneboronic acid
 874288-31-0 98%
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 £260.00 2023-09-02
abcr
AB235758-1 g
3-[(4-Chlorophenyl)carbamoyl]benzeneboronic acid, 98%; .
 874288-31-0 98%
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 €110.00 2023-04-27
abcr
AB235758-5 g
3-[(4-Chlorophenyl)carbamoyl]benzeneboronic acid, 98%; .
 874288-31-0 98%
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 €246.00 2023-04-27
abcr
AB235758-25 g
3-[(4-Chlorophenyl)carbamoyl]benzeneboronic acid, 98%; .
 874288-31-0 98%
25g
 €450.00 2023-04-27
Matrix Scientific
092250-1g
(3-((4-Chlorophenyl)carbamoyl)phenyl)boronic acid, 95+%
 874288-31-0 95+%
1g
 $189.00 2023-09-10
Matrix Scientific
092250-5g
(3-((4-Chlorophenyl)carbamoyl)phenyl)boronic acid, 95+%
 874288-31-0 95+%
5g
 $504.00 2023-09-10
Matrix Scientific
092250-10g
(3-((4-Chlorophenyl)carbamoyl)phenyl)boronic acid, 95+%
 874288-31-0 95+%
10g
 $756.00 2023-09-10
Fluorochem
216096-1g
3-((4-Chlorophenyl)carbamoyl)phenyl)boronic acid
 874288-31-0 95%
1g
 ￡50.00 2022-02-28

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